Ultrasound-promoted green approach for the synthesis of thiazoloquinolines using gold(iii) dipyridine complex immobilized on SBA-15 as nano catalysts at room temperature
RSC Advances Pub Date: 2015-08-12 DOI: 10.1039/C5RA11829H
Abstract
A new SBA-15 supported gold dipyridine complex was successfully prepared by attaching sodium tetrachloroaurate(III)hydrate to a novel dipyridine ligand functionalized SBA-15. This complex was readily prepared for the first time from inexpensive starting materials in aqueous media, and it catalyzed the synthesis thiazoloquinolines. High catalytic activity, easy recovery from the reaction mixture using filtration, and reuse for several times without significant loss in performance, are additional eco-friendly attributes of this catalytic system. The inorganic, solid base catalyst was characterized via Fourier transform infrared spectroscopy (FT-IR), thermal gravimetric analysis (TGA), and transmission electron microscopy (TEM).
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